Cas no 1040667-49-9 (2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide)

• Product Name: 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide
• CAS No: 1040667-49-9
• MF: C₁₉H₁₇BrN₂O₄S
• MW: 449.318282842636
• CID: 5390613
• Update Time: 2025-10-28

2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl]-N-(3,4-dimethoxyphenyl)acetamide
• 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide

• Inchi： 1S/C19H17BrN2O4S/c1-24-15-7-6-14(9-16(15)25-2)22-18(23)11-27-19-21-10-17(26-19)12-4-3-5-13(20)8-12/h3-10H,11H2,1-2H3,(H,22,23)
• InChI Key： UIHSXWKLWBNXAK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(OC)=C1)(=O)CSC1=NC=C(C2=CC=CC(Br)=C2)O1

Additional information on 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide

Comprehensive Overview of 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide (CAS No. 1040667-49-9)

2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide, with the CAS number 1040667-49-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining a 1,3-oxazole core with a 3-bromophenyl substituent and a sulfanylacetamide linkage to a 3,4-dimethoxyphenyl group. Its intricate design makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The compound's oxazole ring is a heterocyclic motif frequently found in bioactive molecules, contributing to its potential as a kinase inhibitor or anti-inflammatory agent. Researchers have explored its utility in cancer therapeutics, given the rising global demand for novel small-molecule drugs with high specificity. The 3-bromophenyl moiety enhances its binding affinity to hydrophobic pockets in target proteins, while the dimethoxyphenyl group may improve solubility and metabolic stability—a critical factor in drug design optimization.

In recent years, the scientific community has prioritized structure-activity relationship (SAR) studies for compounds like 1040667-49-9, aligning with trends in precision medicine and computational chemistry. AI-driven platforms frequently query such molecules for virtual screening, reflecting their relevance in high-throughput drug discovery. Additionally, its sulfanylacetamide bridge has been investigated for hydrogen bonding interactions, a hotspot in fragment-based drug design.

From a synthetic chemistry perspective, 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide exemplifies advancements in green chemistry methodologies. Researchers emphasize atom economy and catalytic efficiency in its production, addressing sustainability concerns in the fine chemicals industry. Its CAS registry entry (1040667-49-9) serves as a pivotal reference for patent filings and regulatory compliance documentation.

The compound’s potential extends beyond pharmaceuticals. In agrochemical innovation, derivatives of oxazole-containing molecules have shown efficacy as herbicides or pesticides, coinciding with the growing need for eco-friendly crop protection solutions. This dual applicability positions 1040667-49-9 as a versatile scaffold in life sciences R&D.

Analytical characterization of 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide typically involves HPLC, NMR spectroscopy, and mass spectrometry, ensuring purity and structural integrity. These techniques align with Good Laboratory Practice (GLP) standards, a recurring theme in QA/QC workflows for research chemicals.

As the demand for targeted therapies surges, 1040667-49-9 exemplifies the intersection of medicinal chemistry and molecular biology. Its multi-functional architecture addresses key challenges in drug delivery systems, such as bioavailability enhancement and receptor selectivity. Future studies may explore its nanocarrier conjugation for theranostic applications, a trending topic in nanomedicine.

In summary, 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide (CAS 1040667-49-9) represents a compelling case study in modern chemical innovation. Its design principles and applications resonate with contemporary research priorities, from AI-aided molecular modeling to sustainable synthesis, making it a subject of enduring scientific and industrial interest.